Cas no 115784-09-3 (Condurango glycoside E2)

• Product Name: Condurango glycoside E2
• CAS No: 115784-09-3
• Molecular Formula: C₆₀H₈₈O₂₁
• Molecular Weight: 1145.32814121246
• CID: 3034119

Condurango glycoside E2 Properties

Names and Identifiers

• Condurango glycoside E2
• Pregn-5-en-20-one, 11-(acetyloxy)-3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14-dihydroxy-12-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]-,...
• (3β,11α,12β,14β)-11-(Acetyloxy)-3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14-dihydroxy-12-[(1-oxo-3-phenyl-2-propen-1-yl)oxy]pregn-5-en-20-one (ACI)
• Pregn-5-en-20-one, 11-(acetyloxy)-3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14-dihydroxy-12-[(1-oxo-3-phenyl-2-propenyl)oxy]-, (3β,11α,12β,14β)- (9CI)
• Condurango glycoside E2-RM

• InChIKey： PAKFPBVYDPPEIG-UHFFFAOYSA-N
• Inchi： 1S/C60H88O21/c1-30(61)39-22-25-60(67)58(39,8)55(78-43(63)19-18-36-16-14-13-15-17-36)53(76-35(6)62)54-57(7)23-21-38(26-37(57)20-24-59(54,60)66)77-44-27-40(68-9)49(32(3)72-44)79-45-28-41(69-10)50(33(4)73-45)80-46-29-42(70-11)51(34(5)74-46)81-56-48(65)52(71-12)47(64)31(2)75-56/h13-20,31-34,38-42,44-56,64-67H,21-29H2,1-12H3
• SMILES： COC1C(OC2OC(C)C(OC3OC(C)C(OC4C(O)C(OC)C(O)C(C)O4)C(OC)C3)C(OC)C2)C(C)OC(OC2CC3C(C4C(CC=3)(O)C3(C(C(C(=O)C)CC3)(C)C(OC(C=CC3C=CC=CC=3)=O)C4OC(=O)C)O)(C)CC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 81
• XLogP3: 2.446

Experimental Properties

• pka: 12.67±0.70(Predicted)
• Density: 1.31±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides